Cas no 7180-62-3 (4-Cyclopentene-1,3-dione,4-methoxy-5-methyl-)

4-Cyclopentene-1,3-dione,4-methoxy-5-methyl- structure
7180-62-3 structure
Product Name:4-Cyclopentene-1,3-dione,4-methoxy-5-methyl-
CAS No:7180-62-3
MF:C7H8O3
MW:140.136622428894
CID:580830
PubChem ID:23571
Update Time:2025-04-19

4-Cyclopentene-1,3-dione,4-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Cyclopentene-1,3-dione,4-methoxy-5-methyl-
    • 4-Methoxy-5-methyl-4-cyclopentene-1,3-dione
    • 4-methoxy-5-methylcyclopent-4-ene-1,3-dione
    • 4-METHOXY-5-METHYL-4-CYCLOPENTEN-1,3-DIONE
    • DTXSID30222056
    • 7180-62-3
    • 4-Methoxy-5-methyl-4-cyclopentene-1,3-dione #
    • VHSDLZNCAMQPIG-UHFFFAOYSA-N
    • 4-Cyclopentene-1,3-dione, 4-methoxy-5-methyl-
    • Inchi: 1S/C7H8O3/c1-4-5(8)3-6(9)7(4)10-2/h3H2,1-2H3
    • InChI Key: VHSDLZNCAMQPIG-UHFFFAOYSA-N
    • SMILES: O(C)C1C(CC(C=1C)=O)=O

Computed Properties

  • Exact Mass: 140.04734
  • Monoisotopic Mass: 140.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.17
  • Boiling Point: 257.5°Cat760mmHg
  • Flash Point: 111.6°C
  • Refractive Index: 1.478
  • PSA: 43.37

4-Cyclopentene-1,3-dione,4-methoxy-5-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-365372-1.0g
4-methoxy-5-methylcyclopent-4-ene-1,3-dione
7180-62-3
1.0g
$0.0 2023-03-02
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